Cas no 1804723-07-6 (4-Amino-3-chloro-5-(difluoromethyl)-2-fluoropyridine)
4-Amino-3-chloro-5-(difluoromethyl)-2-fluoropyridine Chemical and Physical Properties
Names and Identifiers
-
- 4-Amino-3-chloro-5-(difluoromethyl)-2-fluoropyridine
-
- Inchi: 1S/C6H4ClF3N2/c7-3-4(11)2(5(8)9)1-12-6(3)10/h1,5H,(H2,11,12)
- InChI Key: QVBKUOGRDSOFRC-UHFFFAOYSA-N
- SMILES: ClC1=C(N=CC(C(F)F)=C1N)F
Computed Properties
- Exact Mass: 196.002
- Monoisotopic Mass: 196.002
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 158
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 38.9
4-Amino-3-chloro-5-(difluoromethyl)-2-fluoropyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029069137-1g |
4-Amino-3-chloro-5-(difluoromethyl)-2-fluoropyridine |
1804723-07-6 | 97% | 1g |
$1,534.70 | 2022-04-01 |
4-Amino-3-chloro-5-(difluoromethyl)-2-fluoropyridine Related Literature
-
1. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
Additional information on 4-Amino-3-chloro-5-(difluoromethyl)-2-fluoropyridine
Introduction to 4-Amino-3-chloro-5-(difluoromethyl)-2-fluoropyridine (CAS No. 1804723-07-6)
4-Amino-3-chloro-5-(difluoromethyl)-2-fluoropyridine, with the CAS number 1804723-07-6, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyridine derivatives, which are known for their diverse biological activities and potential therapeutic applications. The unique combination of functional groups, including the amino, chloro, difluoromethyl, and fluoropyridine moieties, imparts specific chemical and biological properties that make it a valuable candidate for various research and development purposes.
The molecular structure of 4-Amino-3-chloro-5-(difluoromethyl)-2-fluoropyridine is characterized by a pyridine ring with multiple substituents. The presence of the amino group (-NH2) at the 4-position enhances its basicity and reactivity, making it suitable for various synthetic transformations. The chloro group (-Cl) at the 3-position adds polarity and can influence the compound's solubility and interaction with biological targets. The difluoromethyl group (-CF2H) at the 5-position introduces steric hindrance and electronic effects, which can modulate the compound's biological activity. Finally, the fluorine atom at the 2-position further enhances the compound's lipophilicity and metabolic stability.
In recent years, 4-Amino-3-chloro-5-(difluoromethyl)-2-fluoropyridine has been extensively studied for its potential as a lead compound in drug discovery. One of the key areas of research has been its use as an inhibitor of specific enzymes involved in various disease pathways. For instance, studies have shown that this compound can effectively inhibit kinases, which are crucial enzymes in signal transduction pathways implicated in cancer and inflammatory diseases. The ability to selectively target these kinases makes 4-Amino-3-chloro-5-(difluoromethyl)-2-fluoropyridine a promising candidate for developing novel therapeutic agents.
Beyond its enzymatic inhibition properties, 4-Amino-3-chloro-5-(difluoromethyl)-2-fluoropyridine has also been explored for its potential as an antiviral agent. Research has demonstrated that this compound can interfere with viral replication processes, particularly in RNA viruses such as influenza and coronaviruses. The mechanism of action involves disrupting viral protein synthesis or inhibiting viral entry into host cells. These findings have significant implications for developing new antiviral drugs to combat emerging viral threats.
The synthetic accessibility of 4-Amino-3-chloro-5-(difluoromethyl)-2-fluoropyridine is another factor that contributes to its appeal in pharmaceutical research. Various synthetic routes have been developed to produce this compound efficiently and on a large scale. One common approach involves the reaction of a suitable pyridine derivative with appropriate reagents to introduce the desired functional groups sequentially. The choice of synthetic method depends on factors such as yield, purity, and cost-effectiveness, which are crucial considerations in industrial-scale production.
In addition to its direct applications in drug discovery, 4-Amino-3-chloro-5-(difluoromethyl)-2-fluoropyridine serves as a valuable building block for synthesizing more complex molecules with enhanced biological activities. By modifying the existing functional groups or introducing new substituents, researchers can fine-tune the properties of this compound to optimize its therapeutic potential. This flexibility in chemical modification allows for a wide range of derivatives to be generated, each with unique characteristics tailored to specific therapeutic needs.
The safety profile of 4-Amino-3-chloro-5-(difluoromethyl)-2-fluoropyridine is an important consideration in its development as a pharmaceutical agent. Preclinical studies have shown that this compound exhibits good safety margins when administered at therapeutic doses. However, like any chemical entity, it is essential to conduct thorough toxicity assessments to ensure its safety before advancing to clinical trials. These assessments typically involve evaluating parameters such as acute toxicity, genotoxicity, and long-term effects on various organ systems.
Clinical trials are a critical step in translating laboratory findings into practical therapeutic applications. While no clinical trials specifically targeting 4-Amino-3-chloro-5-(difluoromethyl)-2-fluoropyridine have been reported yet, preclinical data provide a strong foundation for future clinical investigations. Researchers are optimistic about the potential of this compound to address unmet medical needs in areas such as cancer therapy and antiviral treatment.
In conclusion, 4-Amino-3-chloro-5-(difluoromethyl)-2-fluoropyridine (CAS No. 1804723-07-6) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique molecular structure endows it with diverse biological activities and makes it an attractive candidate for developing novel therapeutic agents. Ongoing research continues to uncover new applications and optimize its properties, paving the way for innovative treatments in various disease areas.
1804723-07-6 (4-Amino-3-chloro-5-(difluoromethyl)-2-fluoropyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)